Cas no 938336-81-3 (2-Amino-N-(3-methyl-benzyl)-acetamide)

• Product Name: 2-Amino-N-(3-methyl-benzyl)-acetamide
• CAS No: 938336-81-3
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 2161785
• Update Time: 2025-10-30

2-Amino-N-(3-methyl-benzyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(3-methyl-benzyl)-acetamide
• 2-Amino-N-(3-methylbenzyl)acetamide
• AM101666
• 2-Amino-N-(3-methyl-benzyl)-acetamide

• Inchi： 1S/C10H14N2O/c1-8-3-2-4-9(5-8)7-12-10(13)6-11/h2-5H,6-7,11H2,1H3,(H,12,13)
• InChI Key： KVUWRWQMXLSQHK-UHFFFAOYSA-N
• SMILES： O=C(CN)NCC1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-(3-methyl-benzyl)-acetamide

Recent Advances in the Study of 2-Amino-N-(3-methyl-benzyl)-acetamide (CAS: 938336-81-3)

2-Amino-N-(3-methyl-benzyl)-acetamide (CAS: 938336-81-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the context of modern medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 2-Amino-N-(3-methyl-benzyl)-acetamide, with particular emphasis on improving its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and scalability. The researchers reported a yield of 85% under optimized conditions, which represents a significant improvement over traditional methods. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

In addition to synthetic improvements, the pharmacological profile of 2-Amino-N-(3-methyl-benzyl)-acetamide has been extensively investigated. Preliminary in vitro studies have demonstrated its potential as a modulator of specific neurotransmitter receptors, particularly those involved in neurodegenerative diseases. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2023) revealed that the compound exhibits moderate affinity for the NMDA receptor, suggesting possible applications in the treatment of Alzheimer's disease. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

The molecular mechanisms underlying the biological activity of 2-Amino-N-(3-methyl-benzyl)-acetamide have also been explored. Computational modeling and molecular docking studies have provided insights into its binding interactions with target proteins. A study published in the Journal of Chemical Information and Modeling (2023) identified key amino acid residues involved in the compound's binding to the NMDA receptor, offering a structural basis for future drug design efforts. These findings underscore the compound's potential as a lead molecule for the development of novel therapeutics.

Despite these promising developments, challenges remain in the clinical translation of 2-Amino-N-(3-methyl-benzyl)-acetamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic preclinical studies. Recent efforts have focused on derivatization and prodrug strategies to enhance the compound's pharmacokinetic properties. A study in the European Journal of Medicinal Chemistry (2023) reported the synthesis of several analogs with improved solubility and metabolic stability, paving the way for future in vivo evaluations.

In conclusion, 2-Amino-N-(3-methyl-benzyl)-acetamide (CAS: 938336-81-3) represents a promising candidate for further investigation in the field of medicinal chemistry. Recent advances in its synthesis, pharmacological evaluation, and mechanistic understanding have laid a solid foundation for future research. However, comprehensive preclinical and clinical studies will be essential to fully realize its therapeutic potential. The ongoing efforts to optimize its properties and explore new applications highlight the dynamic nature of research in this area.